2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methylpropyl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C14H16N2O3/c1-9(2)7-15-12(17)8-16-13(18)10-5-3-4-6-11(10)14(16)19/h3-6,9H,7-8H2,1-2H3,(H,15,17)
• InChI Key: OINSGHOKXMCVLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methylpropyl)acetamide is a chemical compound with a complex structure that includes an isoindoline core and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methylpropyl)acetamide typically involves the reaction of isoindoline derivatives with acetamide precursors under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions in batch reactors. The process includes the purification of the final product through techniques such as recrystallization or chromatography to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methylpropyl)acetamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds in the presence of a base.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solutions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methylpropyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities.

Medicine: Explored for its therapeutic potential in treating certain diseases due to its bioactive properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action